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Compound of Interest

Compound Name: Pam3CSK4 TFA

Cat. No.: B10786076

For researchers in immunology, drug development, and related fields, ensuring the quality and
activity of reagents is paramount for reproducible and reliable experimental outcomes.
Pam3CSK4 TFA, a synthetic triacylated lipopeptide, is a widely used agonist for Toll-like
receptor 2/1 (TLR2/TLR1), pivotal in studying innate immune responses. Batch-to-batch
variability can significantly impact experimental results. This guide provides a comprehensive
framework for validating the activity of a new batch of Pam3CSK4 TFA, comparing its
performance with established standards and offering detailed experimental protocols.

Mechanism of Action: The TLR2/TLR1 Signaling
Pathway

Pam3CSK4 mimics the acylated amino terminus of bacterial lipoproteins. It is recognized by a
heterodimer of TLR2 and TLR1 on the cell surface. This ligand binding event initiates a MyD88-
dependent signaling cascade, culminating in the activation of the transcription factor NF-kB and
the subsequent production of pro-inflammatory cytokines. Understanding this pathway is crucial
for designing appropriate validation assays.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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